Cas no 2229286-23-9 (2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229286-23-9
• MF: C₁₁H₉ClF₂
• MW: 214.638969182968
• CID: 5875526
• PubChem ID: 165741377
• Update Time: 2025-10-30

2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene
• 2229286-23-9
• EN300-1993665

• Inchi： 1S/C11H9ClF2/c1-4-11(2,3)9-7(13)5-6-8(14)10(9)12/h1,5-6H,2-3H3
• InChI Key： NUHVRECLYPQHLB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C#C)(C)C)F)F

Computed Properties

• Exact Mass: 214.0360843g/mol
• Monoisotopic Mass: 214.0360843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene

Comprehensive Overview of 2-Chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229286-23-9)

The compound 2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229286-23-9) is a fluorinated aromatic hydrocarbon with a unique structural framework. Its molecular formula, C₁₁H₉ClF₂, highlights the presence of chlorine and fluorine substituents, which are critical for its chemical reactivity and applications. This compound belongs to a class of halogenated benzenes, which are widely studied for their role in pharmaceuticals, agrochemicals, and advanced material synthesis. The inclusion of a 2-methylbut-3-yn-2-yl group further enhances its utility in cross-coupling reactions, a topic of significant interest in modern organic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their stability and bioactivity. Researchers and industries are increasingly exploring 2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene as a building block for drug discovery, particularly in the development of targeted therapies. Its structural motifs align with trends in small-molecule inhibitors and PET imaging agents, addressing key challenges in oncology and neurology. The compound's CAS No. 2229286-23-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, 2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene serves as a versatile intermediate. Its chloro and fluoro substituents enable selective functionalization, making it valuable for palladium-catalyzed couplings and nucleophilic aromatic substitutions. These reactions are pivotal for constructing complex molecules, such as heterocyclic scaffolds and biaryl systems, which dominate current literature on drug design and material science. The compound's alkynyl group also offers opportunities for click chemistry, a technique widely adopted in bioconjugation and polymer science.

Environmental and regulatory considerations further underscore the importance of halogenated aromatics like CAS No. 2229286-23-9. With increasing scrutiny on sustainable chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound's stability under mild conditions aligns with green chemistry principles, a hot topic in industrial and academic forums. Searches for eco-friendly fluorination methods often intersect with discussions about derivatives of 2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene.

In summary, 2-chloro-1,4-difluoro-3-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229286-23-9) exemplifies the convergence of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, materials, and catalysis, while its structural features resonate with cutting-edge research themes. As interest in fluorine chemistry and functionalized aromatics grows, this compound is poised to remain a focal point for scientific advancement.